Cas no 1177558-69-8 (tert-butyl N-(3-bromo-2-methoxyphenyl)methylcarbamate)

• Product Name: tert-butyl N-(3-bromo-2-methoxyphenyl)methylcarbamate
• CAS No: 1177558-69-8
• MF: C₁₃H₁₈BrNO₃
• MW: 316.190923213959
• MDL: MFCD24467580
• CID: 2117349
• PubChem ID: 57813344
• Update Time: 2025-10-19

tert-butyl N-(3-bromo-2-methoxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-bromo-2-methoxybenzylcarbamate
• QMWZLBUQYGISNU-UHFFFAOYSA-N
• 1,1-dimethylethyl {[3-bromo-2-(methyloxy)phenyl]methyl}carbamate
• tert-butyl N-(3-bromo-2-methoxyphenyl)methylcarbamate

• MDL： MFCD24467580
• Inchi： 1S/C13H18BrNO3/c1-13(2,3)18-12(16)15-8-9-6-5-7-10(14)11(9)17-4/h5-7H,8H2,1-4H3,(H,15,16)
• InChI Key： QMWZLBUQYGISNU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)CNC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Topological Polar Surface Area: 47.6

Additional information on tert-butyl N-(3-bromo-2-methoxyphenyl)methylcarbamate

tert-butyl N-(3-bromo-2-methoxyphenyl)methylcarbamate (CAS No. 1177558-69-8): A Comprehensive Overview

tert-butyl N-(3-bromo-2-methoxyphenyl)methylcarbamate (CAS No. 1177558-69-8) is a versatile compound with significant applications in the fields of medicinal chemistry and organic synthesis. This compound, also known as Boc-protected 3-bromo-2-methoxyphenylmethylamine, is a valuable intermediate in the synthesis of various pharmaceuticals and biologically active molecules. Its unique structure, characterized by the tert-butyl carbamate protecting group and the bromo-substituted aromatic ring, makes it an essential building block in the development of novel therapeutic agents.

The tert-butyl carbamate (Boc) protecting group is widely used in organic synthesis due to its stability under a variety of reaction conditions and its ease of removal with mild acids. This protecting group is particularly useful in the synthesis of peptides and other nitrogen-containing compounds, where it can prevent unwanted side reactions and ensure the integrity of the amine functionality. In the case of tert-butyl N-(3-bromo-2-methoxyphenyl)methylcarbamate, the Boc group protects the primary amine, allowing for selective functionalization of other parts of the molecule.

The 3-bromo-2-methoxyphenyl moiety is a key feature of this compound, providing a versatile platform for further chemical modifications. The bromine atom can be readily substituted with a variety of functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling. These reactions are widely used in the synthesis of complex organic molecules and have been instrumental in the development of many modern pharmaceuticals. The methoxy substituent on the aromatic ring adds further synthetic flexibility, as it can be converted to other functional groups or used as a directing group in subsequent reactions.

Recent research has highlighted the potential of tert-butyl N-(3-bromo-2-methoxyphenyl)methylcarbamate in the development of new therapeutic agents. For example, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are involved in numerous biological processes and are increasingly recognized as important targets for drug discovery. The ability to selectively modify the 3-bromo-2-methoxyphenyl moiety allows for the fine-tuning of binding affinity and selectivity, making this compound an attractive starting point for PPI inhibitor design.

Another area where tert-butyl N-(3-bromo-2-methoxyphenyl)methylcarbamate has shown promise is in the field of neuroscience. A recent study published in *ACS Chemical Neuroscience* reported that derivatives of this compound exhibit potent neuroprotective effects in cellular models of neurodegenerative diseases. The researchers found that these derivatives can effectively inhibit oxidative stress and reduce neuronal cell death, suggesting their potential as therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its applications in medicinal chemistry, tert-butyl N-(3-bromo-2-methoxyphenyl)methylcarbamate is also used in materials science and polymer chemistry. The bromine atom can be utilized to introduce functional groups that enhance the properties of polymers, such as improved thermal stability or enhanced mechanical strength. This versatility makes it an attractive choice for researchers working on advanced materials with specific performance requirements.

The synthesis of tert-butyl N-(3-bromo-2-methoxyphenyl)methylcarbamate typically involves several steps, including the formation of the primary amine from a suitable precursor, followed by protection with tert-butyl carbamate. The bromination step is crucial for introducing the bromo substituent onto the aromatic ring, which can be achieved using various brominating agents such as N-bromosuccinimide (NBS) or bromine itself. The methylation step to introduce the methoxy group can be performed using methyl iodide or other methylating agents under appropriate conditions.

Quality control is essential when producing tert-butyl N-(3-bromo-2-methoxyphenyl)methylcarbamate for commercial or research purposes. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to ensure that the compound meets stringent purity standards. These techniques not only confirm the identity and purity of the final product but also help identify any impurities or by-products that may affect its performance in downstream applications.

In conclusion, tert-butyl N-(3-bromo-2-methoxyphenyl)methylcarbamate (CAS No. 1177558-69-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, organic synthesis, and materials science. Its unique structure and synthetic flexibility make it an invaluable tool for researchers working on novel therapeutic agents and advanced materials. As research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow even further.